Cas no 2171636-96-5 (tert-butyl 3-amino(oxan-4-yl)methyl-3-hydroxypiperidine-1-carboxylate)

• Product Name: tert-butyl 3-amino(oxan-4-yl)methyl-3-hydroxypiperidine-1-carboxylate
• CAS No: 2171636-96-5
• MF: C₁₆H₃₀N₂O₄
• MW: 314.420404911041
• CID: 6263000
• PubChem ID: 165748803
• Update Time: 2025-06-11

tert-butyl 3-amino(oxan-4-yl)methyl-3-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino(oxan-4-yl)methyl-3-hydroxypiperidine-1-carboxylate
• 2171636-96-5
• EN300-1641067
• tert-butyl 3-[amino(oxan-4-yl)methyl]-3-hydroxypiperidine-1-carboxylate

• Inchi： 1S/C16H30N2O4/c1-15(2,3)22-14(19)18-8-4-7-16(20,11-18)13(17)12-5-9-21-10-6-12/h12-13,20H,4-11,17H2,1-3H3
• InChI Key： NVUFMYXSSQWKMW-UHFFFAOYSA-N
• SMILES： OC1(CN(C(=O)OC(C)(C)C)CCC1)C(C1CCOCC1)N

Computed Properties

• Exact Mass: 314.22055744g/mol
• Monoisotopic Mass: 314.22055744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 85Ų

Additional information on tert-butyl 3-amino(oxan-4-yl)methyl-3-hydroxypiperidine-1-carboxylate

Research Brief on tert-butyl 3-amino(oxan-4-yl)methyl-3-hydroxypiperidine-1-carboxylate (CAS: 2171636-96-5)

In recent years, the compound tert-butyl 3-amino(oxan-4-yl)methyl-3-hydroxypiperidine-1-carboxylate (CAS: 2171636-96-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine and tetrahydropyran (oxane) structural motifs, has shown promising potential as a key intermediate in the synthesis of bioactive compounds and drug candidates. Its structural complexity and functional group diversity make it a valuable scaffold for medicinal chemistry applications.

Recent studies have focused on the synthetic routes and optimization of tert-butyl 3-amino(oxan-4-yl)methyl-3-hydroxypiperidine-1-carboxylate, with an emphasis on improving yield and enantioselectivity. Researchers have employed advanced techniques such as asymmetric catalysis and microwave-assisted synthesis to achieve high-purity products. The compound's role as a precursor in the development of novel kinase inhibitors and GPCR-targeting agents has been particularly noteworthy, as it offers a versatile platform for structural modifications.

One of the most significant breakthroughs involves the application of this compound in the synthesis of potential therapeutics for neurodegenerative diseases. Its ability to modulate specific neurotransmitter systems has been demonstrated in preclinical models, highlighting its pharmacological relevance. Additionally, its stability under physiological conditions and favorable pharmacokinetic properties have made it a candidate for further drug development.

In terms of mechanistic insights, recent crystallographic and computational studies have elucidated the binding interactions of derivatives of tert-butyl 3-amino(oxan-4-yl)methyl-3-hydroxypiperidine-1-carboxylate with target proteins. These findings provide a foundation for rational drug design, enabling the optimization of affinity and selectivity. The compound's chiral centers and hydrogen-bonding capabilities have been identified as critical features for its biological activity.

Looking ahead, ongoing research aims to explore the broader applications of this scaffold in oncology and infectious diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical candidates. The continued investigation into the structure-activity relationships (SAR) of this compound will likely yield new insights into its therapeutic potential.

In conclusion, tert-butyl 3-amino(oxan-4-yl)methyl-3-hydroxypiperidine-1-carboxylate represents a versatile and pharmacologically relevant building block in modern drug discovery. Its synthetic accessibility and biological activity underscore its importance in the development of next-generation therapeutics. Future studies will undoubtedly expand its utility across diverse therapeutic areas, solidifying its role in the chemical biology and pharmaceutical landscape.